Cas no 899976-27-3 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide structure
899976-27-3 structure
Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide
CAS No:899976-27-3
MF:C18H20N2O3S
MW:344.428003311157
CID:5491488
PubChem ID:7584582
Update Time:2025-07-03

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • F2794-0087
    • AKOS016467747
    • N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide
    • N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-3-methylbenzamide
    • VU0499346-1
    • N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
    • 899976-27-3
    • N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide
    • Inchi: 1S/C18H20N2O3S/c1-14-5-4-6-15(13-14)18(21)19-16-7-9-17(10-8-16)20-11-2-3-12-24(20,22)23/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
    • InChI Key: KNJGSIIGZGBIME-UHFFFAOYSA-N
    • SMILES: S1(CCCCN1C1C=CC(=CC=1)NC(C1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 344.11946368g/mol
  • Monoisotopic Mass: 344.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.9Ų

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2794-0087-2μmol
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2794-0087-5μmol
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2794-0087-10μmol
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2794-0087-20μmol
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2794-0087-1mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2794-0087-2mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2794-0087-3mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2794-0087-4mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2794-0087-5mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2794-0087-10mg
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3-methylbenzamide
899976-27-3 90%+
10mg
$79.0 2023-05-16

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide

Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide (CAS No. 899976-27-3)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 899976-27-3, represents a novel molecular structure that has been the subject of extensive research due to its potential therapeutic applications. The presence of a thiazine core and a benzamide moiety in its molecular framework suggests a unique combination of chemical properties that may contribute to its biological activity.

The compound's structure is characterized by a phenyl ring substituted with a 3-methyl group and an amide linkage connected to a thiazine ring system. The thiazine ring, specifically the 1,1-dioxo-1lambda6,2-thiazinan-2-yl group, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. This feature makes it an attractive scaffold for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases.

In recent years, there has been a surge in research focused on thiazine derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have shown that compounds containing the thiazine scaffold can exhibit potent activity against enzymes and receptors involved in disease processes. For instance, derivatives of thiazine have been explored for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The benzamide moiety in N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide further enhances its pharmacological profile by contributing to its solubility and bioavailability.

The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the thiazine ring system followed by the introduction of the phenyl and benzamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular connectivity with high precision.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have indicated that N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide may possess inhibitory activity against specific enzymes or receptors relevant to various diseases. For example, research has suggested that it could interfere with the activity of enzymes involved in inflammation or cell death pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The pharmacokinetic properties of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide are also an area of active interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary studies have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are essential for drug metabolism. These data are vital for predicting potential drug-drug interactions and optimizing dosing regimens.

In addition to its pharmacological potential, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-methylbenzamide has implications in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme-substrate interactions and for developing novel inhibitors. Researchers are leveraging this compound to gain deeper insights into biological processes at the molecular level. This knowledge could pave the way for new therapeutic strategies targeting complex diseases.

The future direction of research on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yli)phenyl)-3-methylbenzamide is promising. Ongoing studies aim to refine synthetic methodologies to improve yield and scalability while exploring new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings from bench to bedside.

In conclusion, N-4-(1,1-dioxo-lambda6]-thiaZinAn]-Z-yL]phEnyL]-3-meThYl-benZaMide (CAS No.899976- 27- 3) stands out as a significant compound in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues, this compound is poised to contribute valuable insights into drug design and potentially improve patient outcomes through innovative therapeutic interventions.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd